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Compound of Interest

Compound Name: Lithium sulphamate

Cat. No.: B15177273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical

properties of lithium sulfamate (LiSO₃NH₂). It is intended to serve as a technical resource,

consolidating available data, experimental methodologies, and key applications relevant to the

scientific community. Note: The spelling "sulfamate" is more prevalent in contemporary

scientific literature than "sulphamate," and is used interchangeably in cited sources.

Compound Identification
Lithium sulfamate is the lithium salt of sulfamic acid. It is a key compound in emerging

materials science applications, particularly in the field of energy storage.
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Identifier Value Reference

IUPAC Name lithium;sulfamate [1]

CAS Number 21856-68-8 [1][2][3]

Molecular Formula LiSO₃NH₂ (or H₂LiNO₃S) [1][2]

Canonical SMILES [Li+].NS(=O)(=O)[O-] [1]

InChI Key
SAPIQCCFEBULSH-

UHFFFAOYSA-M
[1]

EC Number 244-621-7 [1][2]

Synonyms
Lithium sulphamate, Sulfamic

acid monolithium salt
[1][2]

Physical Properties
The physical characteristics of lithium sulfamate are summarized below. Much of the available

data is derived from computational models, with experimental data being less common in

publicly accessible literature.
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Property Value Reference

Molecular Weight 103.1 g/mol (Computed) [1][2]

Exact Mass 102.99154253 Da (Computed) [1][2]

Appearance Crystalline solid. [4]

Solubility

Soluble in water. Forms

congruently melting crystal

hydrates, specifically

LiSO₃NH₂·4H₂O and

LiSO₃NH₂·5H₂O.[5] Aqueous

solutions with concentrations

over 50 wt. % tend toward

vitrification (glass formation)

upon cooling rather than

crystallization.[5]

Crystal Structure
Orthorhombic, Space Group:

Pca2₁
[4]

Lattice Parameters
a = 16.253 Å, b = 5.0529 Å, c

= 8.2469 Å
[4]

Chemical Properties and Reactivity
Lithium sulfamate's chemical behavior is central to its primary application in stabilizing lithium

metal anodes.

Stability: It is stable under standard conditions. In the context of battery electrolytes, it

demonstrates improved stability compared to bare lithium metal when exposed to common

electrolyte solvents.[6]

Reactivity with Lithium Metal: Lithium sulfamate can be formed in situ through a direct

reaction between sulfamic acid and lithium metal.[6][7] This reaction creates a protective,

artificial solid electrolyte interphase (SEI) on the surface of the lithium metal.
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Electrochemical Behavior: The in situ formed lithium sulfamate layer possesses high ionic

conductivity and a low surface diffusion barrier for lithium ions.[7][8] This facilitates rapid and

uniform diffusion of Li⁺ ions, which is critical for preventing the formation of lithium dendrites

during battery cycling.[6][7] Dendrite growth is a major failure mechanism in lithium metal

batteries.[7][8]

Moisture Sensitivity: The protective layer formed by lithium sulfamate on lithium metal has

been shown to improve the moisture stability of the highly reactive underlying metal.[7]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of lithium sulfamate and its

functional layers are crucial for reproducible research.

Protocol for In Situ Formation of a Lithium Sulfamate
Protective Layer
This protocol describes the method for creating a lithium sulfamate (Li-SA) layer on a lithium

metal anode, as adapted from recent literature.[7][9]

Solution Preparation: Dissolve sulfamic acid (>99.5% purity) in dimethyl sulfoxide (DMSO) to

a concentration of 0.025 M under magnetic stirring. This step should be performed in an inert

atmosphere (e.g., an argon-filled glovebox) to prevent reactions with air and moisture.

Surface Reaction: Immerse a metallic lithium foil into the prepared sulfamic acid/DMSO

solution for several minutes.

Cleaning: Carefully remove the lithium foil from the solution and gently brush away residual

liquid with a non-stick wiping paper.

Solvent Evaporation: Transfer the treated lithium foil to a vacuum oven and heat at 80°C

overnight under an argon atmosphere to evaporate the DMSO solvent.

Final Product: The resulting product is a lithium metal foil coated with a lithium sulfamate

protective layer, denoted as Li-SA@Li. All fabrication steps should be conducted in a

glovebox with H₂O and O₂ concentrations below 0.1 ppm.[9]
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Protocol for Determination of Aqueous Solubility
(Visual-Polythermal Method)
This generalized protocol is based on the methodology used to determine the solubility of

lithium sulfamate in water.[5]

Sample Preparation: Prepare a series of aqueous solutions of lithium sulfamate with varying

known concentrations (wt. %).

Apparatus: Place a small volume of a solution in a sealed vessel equipped with a stirrer and

a precise temperature sensor (e.g., a platinum resistance thermometer). The vessel should

allow for visual observation of the solution.

Cooling and Observation: Slowly cool the solution while continuously stirring. The rate of

cooling should be controlled to ensure thermal equilibrium.

Freezing Point Determination: Visually monitor the solution for the first appearance of

crystals. The temperature at which crystallization begins is recorded as the freezing

temperature for that specific concentration.

Data Collection: Repeat the process for all prepared concentrations.

Polytherm Construction: Plot the recorded freezing temperatures against their corresponding

concentrations (wt. % of lithium sulfamate). This plot represents the solubility polytherm,

which reveals the temperatures at which the solution is saturated and forms solid phases,

including any crystal hydrates.[5]

Visualizations: Workflows and Logical Relationships
The following diagrams, rendered using DOT language, illustrate key processes involving

lithium sulfamate.
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Workflow for In Situ Formation of Li-SA@Li Anode
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Caption: Workflow for the synthesis of a lithium sulfamate-coated lithium anode.
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Mechanism of Li-SA Layer in Battery Performance

Key Layer Properties
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Caption: How a lithium sulfamate layer improves lithium metal anode performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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